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Compound of Interest

Compound Name: Rezivertinib analogue 1

Cat. No.: B12395196

Rezivertinib Analogue 1 Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding solubility issues of Rezivertinib analogue 1 in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQSs)

Q1: What is Rezivertinib and its analogue 1?

Rezivertinib (BPI-7711) is an orally active and selective third-generation epidermal growth
factor receptor (EGFR) tyrosine kinase inhibitor (TKI).[1] It targets both common activating
EGFR mutations and the T790M resistance mutation, which can arise after treatment with
earlier-generation EGFR TKIs.[1][2][3] Rezivertinib analogue 1 is a process impurity of
osimertinib mesylate and is utilized in non-small cell lung cancer research.[4]

Q2: What is the reported solubility of Rezivertinib and its analogue 1 in DMSO?

The solubility of these compounds in DMSO is summarized in the table below. It is important to
note that achieving the maximum solubility for Rezivertinib analogue 1 requires specific
conditions.
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Compound Molecular Weight Solubility in DMSO  Conditions

o Use fresh, moisture-
Rezivertinib 486.57 g/mol 24 mg/mL (49.32 mM)

free DMSO.[5]

S Requires sonication
Rezivertinib analogue 50 mg/mL (102.54 )
1 487.60 g/mol M) and heating to 60°C.

m

[4]

Q3: Why am | having trouble dissolving Rezivertinib analogue 1 in DMSO even at lower
concentrations?

Several factors can contribute to dissolution problems with Rezivertinib analogue 1 in DMSO:

e DMSO Quality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the
air. Water contamination in DMSO can significantly decrease the solubility of many organic
compounds.[6]

e Compound Purity: Impurities in the compound can affect its solubility.

o Temperature: The dissolution of Rezivertinib analogue 1 is temperature-dependent. Without
heating, it may not dissolve completely.[4][6]

e Inadequate Agitation: Insufficient mixing, vortexing, or sonication can lead to incomplete
dissolution.[6]

» Precipitation: The compound may precipitate out of solution, especially after freeze-thaw
cycles.[6]

Troubleshooting Guide: Rezivertinib Analogue 1
Dissolution in DMSO

If you are encountering issues with dissolving Rezivertinib analogue 1 in DMSO, follow these
troubleshooting steps:

Issue: Powder is not fully dissolving.
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Potential Cause

Troubleshooting Step

Hygroscopic DMSO

Use a fresh, unopened bottle of anhydrous or
high-purity DMSO. Equilibrate both the
compound and DMSO to room temperature
before opening to minimize moisture

condensation.

Low Temperature

Gently warm the solution to 60°C in a water
bath. Caution: Do not exceed this temperature,

as excessive heat may degrade the compound.

Insufficient Agitation

Vortex the solution vigorously for 2-3 minutes. If
undissolved particles remain, use a bath

sonicator for 15-20 minutes.

Concentration Too High

If the above steps fail, you may be exceeding
the solubility limit under your specific conditions.

Try preparing a more dilute solution.

Issue: Precipitate forms after initial dissolution or storage.

Potential Cause

Troubleshooting Step

Freeze-Thaw Cycles

Aliquot the stock solution into single-use vials to

avoid repeated freezing and thawing.

Storage Conditions

Store stock solutions at -80°C for long-term
stability (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[4]

Supersaturation

If the solution was heated to dissolve, it might
be supersaturated at room temperature. Before
use, gently warm the vial to 37°C and vortex to

ensure any precipitate is redissolved.

Experimental Protocols

Protocol for Dissolving Rezivertinib Analogue 1 in DMSO
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o Preparation: Allow the vials of Rezivertinib analogue 1 and anhydrous DMSO to equilibrate
to room temperature.

» Weighing: Accurately weigh the desired amount of Rezivertinib analogue 1 powder and
place it in a sterile vial.

» Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.
e Initial Mixing: Vortex the solution vigorously for 2-3 minutes.

e Sonication and Heating: Place the vial in an ultrasonic water bath pre-heated to 60°C.
Sonicate for 15-20 minutes, or until the solution is clear and all particles have dissolved.

 Inspection: Visually inspect the solution to confirm complete dissolution.

o Storage: For long-term storage, aliquot the stock solution into smaller, single-use vials and
store at -80°C.

Visualizations
Signaling Pathway

Rezivertinib is an inhibitor of the EGFR signaling pathway. The diagram below illustrates a
simplified representation of this pathway and the point of inhibition by Rezivertinib.
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Caption: Simplified EGFR signaling pathway and the inhibitory action of Rezivertinib.
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Experimental Workflow

The following diagram outlines a logical workflow for troubleshooting the solubility of
Rezivertinib analogue 1.
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Caption: Troubleshooting workflow for dissolving Rezivertinib analogue 1 in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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